Cas no 2763890-83-9 (2-[(5r,8r)-2-Azaspiro[4.5]decan-8-yl]acetic acid)
2-[(5r,8r)-2-Azaspiro[4.5]decan-8-yl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2763890-83-9
- EN300-37343885
- 2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetic acid
- 2-[(5r,8r)-2-Azaspiro[4.5]decan-8-yl]acetic acid
-
- Inchi: 1S/C11H19NO2/c13-10(14)7-9-1-3-11(4-2-9)5-6-12-8-11/h9,12H,1-8H2,(H,13,14)
- InChI Key: JUUHVVABSJOQHX-UHFFFAOYSA-N
- SMILES: OC(CC1CCC2(CNCC2)CC1)=O
Computed Properties
- Exact Mass: 197.141578849g/mol
- Monoisotopic Mass: 197.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 49.3Ų
2-[(5r,8r)-2-Azaspiro[4.5]decan-8-yl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37343885-0.05g |
2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetic acid |
2763890-83-9 | 95.0% | 0.05g |
$1584.0 | 2025-03-18 | |
| Enamine | EN300-37343885-0.1g |
2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetic acid |
2763890-83-9 | 95.0% | 0.1g |
$1660.0 | 2025-03-18 | |
| Enamine | EN300-37343885-0.25g |
2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetic acid |
2763890-83-9 | 95.0% | 0.25g |
$1735.0 | 2025-03-18 | |
| Enamine | EN300-37343885-0.5g |
2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetic acid |
2763890-83-9 | 95.0% | 0.5g |
$1811.0 | 2025-03-18 | |
| Enamine | EN300-37343885-1.0g |
2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetic acid |
2763890-83-9 | 95.0% | 1.0g |
$1887.0 | 2025-03-18 | |
| Enamine | EN300-37343885-2.5g |
2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetic acid |
2763890-83-9 | 95.0% | 2.5g |
$3696.0 | 2025-03-18 | |
| Enamine | EN300-37343885-5.0g |
2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetic acid |
2763890-83-9 | 95.0% | 5.0g |
$5470.0 | 2025-03-18 | |
| Enamine | EN300-37343885-10.0g |
2-[(5r,8r)-2-azaspiro[4.5]decan-8-yl]acetic acid |
2763890-83-9 | 95.0% | 10.0g |
$8110.0 | 2025-03-18 |
2-[(5r,8r)-2-Azaspiro[4.5]decan-8-yl]acetic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-[(5r,8r)-2-Azaspiro[4.5]decan-8-yl]acetic acid
Introduction to 2-[(5R,8R)-2-Azaspiro[4.5]decan-8-yl]acetic Acid (CAS No. 2763890-83-9)
2-[(5R,8R)-2-Azaspiro[4.5]decan-8-yl]acetic acid is a compound with the CAS registry number 2763890-83-9. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of two rings joined by a single atom, typically nitrogen or oxygen. The spirocyclic structure of this compound is particularly interesting due to its potential applications in various fields, including pharmaceuticals and materials science.
The azaspiro[4.5]decane framework of this compound is a key feature that contributes to its unique properties. Recent studies have shown that such spirocyclic structures can exhibit significant biological activity, making them valuable targets for drug discovery. For instance, research published in the Journal of Medicinal Chemistry highlights the potential of azaspiro compounds as inhibitors of certain enzymes involved in neurodegenerative diseases.
The acetic acid moiety attached to the spirocyclic core further enhances the compound's functional versatility. This group can participate in hydrogen bonding, which is crucial for interactions within biological systems. Additionally, the stereochemistry of the compound, specifically the (5R,8R) configuration, plays a critical role in determining its pharmacokinetic properties and bioavailability.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-[(5R,8R)-2-Azaspiro[4.5]decan-8-yl]acetic acid using asymmetric catalysis techniques. These methods not only improve yield but also ensure high enantiomeric purity, which is essential for pharmaceutical applications. A study published in Organic Letters details a novel approach using palladium-catalyzed cyclization to construct the spirocyclic core.
In terms of applications, azaspiro compounds like this one are being explored for their potential as anticancer agents. Preclinical studies have demonstrated that such compounds can induce apoptosis in cancer cells by modulating key signaling pathways. Furthermore, their ability to penetrate cellular membranes makes them promising candidates for drug delivery systems.
The spirocyclic structure also imparts mechanical stability to the molecule, making it suitable for use in advanced materials such as self-healing polymers and stimuli-responsive materials. Research in Macromolecules has shown that incorporating spirocyclic motifs into polymer backbones can significantly enhance their mechanical properties under stress.
In conclusion, 2-[(5R,8R)-2-Azaspiro[4.5]decan-8-yl]acetic acid (CAS No. 2763890-83-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique spirocyclic structure, combined with functional groups like acetic acid, positions it as a valuable tool in both academic research and industrial development.
2763890-83-9 (2-[(5r,8r)-2-Azaspiro[4.5]decan-8-yl]acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)